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Compound of Interest

Compound Name: 5-Fluoropiperidin-3-ol

Cat. No.: B15261364

This guide provides an in-depth overview of the fundamental physicochemical properties of 5-
Fluoropiperidin-3-ol, a compound of interest for researchers, scientists, and professionals in
the field of drug development.

Physicochemical Properties

The core molecular characteristics of 5-Fluoropiperidin-3-ol are summarized in the table
below, providing a clear reference for its molecular formula and weight.

Property Value
Molecular Formula C5H10FNO
Molecular Weight 119.14 g/mol

Molecular Structure and Data Visualization

To facilitate a deeper understanding of its basic properties, the following diagram visually
represents the key molecular data of 5-Fluoropiperidin-3-ol.
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Molecular properties of 5-Fluoropiperidin-3-ol.

Experimental Protocols

While this document focuses on the core molecular properties of 5-Fluoropiperidin-3-ol,
detailed experimental protocols for its synthesis and analysis can be found in various scientific
literature and chemical supplier documentation. These protocols would typically include:

o Synthesis: Methods often involve multi-step reactions, starting from commercially available
piperidine derivatives, followed by fluorination and hydroxylation steps. Purification is
commonly achieved through column chromatography.

o Structural Elucidation: Techniques such as Nuclear Magnetic Resonance (NMR)
spectroscopy (*H, 13C, °F) and Mass Spectrometry (MS) are essential to confirm the
chemical structure and purity of the final compound.

For professionals seeking to utilize this compound, it is recommended to consult peer-reviewed
publications and technical data sheets from chemical suppliers for validated experimental
procedures.

« To cite this document: BenchChem. [A Comprehensive Technical Guide to 5-Fluoropiperidin-
3-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15261364#5-fluoropiperidin-3-ol-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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